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Methyl 1-hydroxy-4-
Compound Name:
oxocyclohexaneacetate

Cat. No.: B156757

Preliminary evidence suggests that Methyl 1-hydroxy-4-oxocyclohexaneacetate, a natural
compound, possesses antibacterial properties. However, a detailed understanding of its
mechanism of action within bacterial cells remains to be elucidated by the scientific community.

Methyl 1-hydroxy-4-oxocyclohexaneacetate is a lactone that has been isolated from plants
such as Senecio scandens and Erinacea anthyllis.[1][2][3] While scientific sources
acknowledge its anti-inflammatory and antibacterial activities, the specific molecular pathways
and targets through which it exerts its antibacterial effects are not yet documented in publicly
available research.[1][2][3][4][5][6][7]

Currently, there is a notable absence of published studies detailing the following critical aspects
of its antibacterial action:

e Molecular Target(s): The specific bacterial proteins, enzymes, or other cellular components
that Methyl 1-hydroxy-4-oxocyclohexaneacetate binds to and inhibits have not been
identified.

» Signaling Pathway Interference: It is unknown which, if any, bacterial signaling pathways are
disrupted by this compound.

o Quantitative Efficacy Data: Key metrics for antibacterial potency, such as Minimum Inhibitory
Concentration (MIC) values against a range of bacterial species, are not available in the
reviewed literature.
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» Experimental Protocols: Without primary research articles focused on its mechanism of
action, detailed experimental protocols for assays that could characterize its function do not
exist.

Due to this lack of foundational research, it is not possible at this time to provide detailed
application notes, experimental protocols, or diagrams illustrating the mechanism of action for
Methyl 1-hydroxy-4-oxocyclohexaneacetate in bacteria. Further investigation is required to
uncover the specifics of its antibacterial properties, which could pave the way for its potential
development as a therapeutic agent. Researchers interested in this compound would need to
conduct exploratory studies to determine its efficacy and mode of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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